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Compound of Interest

Compound Name: SBI-183

Cat. No.: B15610982 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

the handling and disposal of SBI-183, a small molecule inhibitor of Quiescin sulfhydryl oxidase

1 (QSOX1). Adherence to these guidelines is critical for maintaining a safe research

environment and ensuring the integrity of your experimental outcomes.

Personal Protective Equipment (PPE) for SBI-183
While the Safety Data Sheet (SDS) for SBI-183 states that it is not classified as a hazardous

substance or mixture, it is imperative to follow standard laboratory safety protocols to minimize

any potential risk.[1] The following personal protective equipment is recommended when

handling SBI-183:
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PPE Category Recommended Equipment Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory to protect against

splashes or airborne particles.

Hand Protection Protective gloves

Chemically resistant gloves

(e.g., nitrile) should be worn.

Inspect gloves prior to use and

dispose of them properly after

handling the compound.

Skin and Body Protection Impervious clothing (Lab coat)

A standard laboratory coat

should be worn to protect skin

and personal clothing.

Respiratory Protection Suitable respirator

Use in a well-ventilated area. If

dust or aerosols are

generated, a suitable

respirator should be employed.

Operational Plan for Safe Handling
A systematic approach to handling SBI-183 will mitigate risks and ensure procedural

consistency.

Engineering Controls
Ventilation: Ensure adequate ventilation in the work area. For procedures that may generate

dust or aerosols, a chemical fume hood is recommended.

Eye Wash and Safety Shower: An accessible eye-wash station and safety shower must be

available in the laboratory.

Procedural Steps for Handling
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by clearing any unnecessary items and ensuring all required equipment is within

reach.
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Weighing and Aliquoting: When weighing the solid form of SBI-183, perform this task in a

chemical fume hood or a designated area with localized exhaust ventilation to minimize

inhalation of any dust.

Solution Preparation: When preparing solutions, add the solvent to the solid SBI-183 slowly

to avoid splashing.

General Handling: Avoid direct contact with the skin and eyes. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the compound.

Disposal Plan
Proper disposal of SBI-183 and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Compound: Dispose of unused SBI-183 in accordance with local, state, and federal

regulations for chemical waste. Do not dispose of it down the drain.

Contaminated Materials: All disposable materials that have come into contact with SBI-183,

such as gloves, pipette tips, and paper towels, should be collected in a designated, sealed

waste container for chemical waste disposal.

Spill Cleanup: In the event of a spill, wear appropriate PPE. Use an absorbent material to

contain the spill. Clean the area with a suitable solvent and dispose of all cleanup materials

as chemical waste.
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Caption: Workflow for the safe handling and disposal of SBI-183.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15610982?utm_src=pdf-body-img
https://www.benchchem.com/product/b15610982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
In the event of exposure to SBI-183, follow these first aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[1]

Skin Contact: In case of contact, immediately wash skin with soap and copious amounts of

water. Remove contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.

Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a

physician.

Disclaimer: This information is intended for guidance and is based on the available Safety Data

Sheet. Researchers should always consult the most current SDS for SBI-183 and their

institution's safety protocols before handling this or any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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